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Compound of Interest

Compound Name: Demethoxyencecalin

Cat. No.: B101448

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information, including detailed operational and disposal plans for
demethoxyencecalin, a naturally occurring compound with antifungal properties. By adhering
to these procedures, laboratories can maintain a safe working environment and ensure
regulatory compliance.

Immediate Safety and Handling Protocols

Demethoxyencecalin is classified as harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[1] Therefore, stringent adherence to
safety protocols is mandatory when handling this compound.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use protective gloves.[1]

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1]

Respiratory Protection: In areas with inadequate ventilation or when dust/aerosols may be
generated, a suitable respirator is required.[1]

Engineering Controls:
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o Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]
o Ensure that a safety shower and eyewash station are readily accessible.[1]

Handling and Storage:

e Avoid inhalation, and contact with eyes and skin.[1]

e Prevent the formation of dust and aerosols.[1]

» Store in a cool, well-ventilated area in a tightly sealed container.[1]

o Keep away from direct sunlight and sources of ignition.[1]

 Demethoxyencecalin is incompatible with strong acids/alkalis and strong oxidizing/reducing
agents.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of
demethoxyencecalin:

Property Value

Molecular Formula C13H14O02[1][2][3][4]

Molecular Weight 202.25 g/mol [1][2][3]

Appearance Colorless Transparent Liquid or White Solid[2]
Purity 98.77%[2]

Soluble in organic solvents such as ethanol and
Solubility methanol.[3] Water solubility is estimated at
60.26 mg/L @ 25 °C.[4][5]

Boiling Point 329.8 £42.0 °C at 760 mmHg[4]
Flash Point 147.7 £ 21.4 °C[4]
Density 1.1+ 0.1 g/lcm3[4]
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Step-by-Step Disposal Procedure

The proper disposal of demethoxyencecalin is critical to prevent environmental contamination
and ensure personnel safety. The following step-by-step procedure should be followed:

o Assess the Waste: Determine if the demethoxyencecalin waste is in a solid, liquid, or
contaminated material form.

e Containment:

o Solid Waste: Collect solid demethoxyencecalin waste in a clearly labeled, sealed
container.

o Liquid Waste: For solutions, absorb the liquid with a non-reactive, finely-powdered liquid-
binding material such as diatomite or universal binders.[1]

o Contaminated Materials: Any materials that have come into contact with
demethoxyencecalin, such as gloves, paper towels, and pipette tips, should be
considered contaminated.

o Labeling: Clearly label the waste container as "Hazardous Waste: Demethoxyencecalin”
and include the date of accumulation.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials.

o Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Do not dispose of demethoxyencecalin down the drain or in regular
trash.

Experimental Protocols

While specific experimental protocols involving demethoxyencecalin are beyond the scope of
this disposal guide, it is crucial to incorporate waste disposal considerations into the planning
phase of any experiment. This includes identifying the types and potential volumes of waste
that will be generated and ensuring the availability of appropriate waste containers and labels.
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Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
demethoxyencecalin, from initial handling to final disposal.

Demethoxyencecalin Disposal Workflow
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of demethoxyencecalin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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